Cas no 1279863-30-7 (1-tosyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 1-tosyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1279863-30-7
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 6220566
• PubChem ID: 67975762
• Update Time: 2025-10-05

1-tosyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9941023
• 1-tosyl-1H-pyrrolo[3,2-c]pyridine
• 1279863-30-7
• MFCD29052099
• ZYXIJYRIINMOLX-UHFFFAOYSA-N
• 1-(4-methylphenyl)sulfonylpyrrolo[3,2-c]pyridine
• EN300-749178
• AKOS025142159
• 1-(4-methylbenzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine

• Inchi： 1S/C14H12N2O2S/c1-11-2-4-13(5-3-11)19(17,18)16-9-7-12-10-15-8-6-14(12)16/h2-10H,1H3
• InChI Key： ZYXIJYRIINMOLX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C=NC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-tosyl-1H-pyrrolo[3,2-c]pyridine

Comprehensive Overview of 1-Tosyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 1279863-30-7): Properties, Applications, and Industry Insights

1-Tosyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 1279863-30-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This tosyl-protected pyrrolopyridine derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its molecular framework combines a pyrrolopyridine core with a tosyl (p-toluenesulfonyl) group, offering both stability and functional flexibility for further chemical modifications.

The growing demand for pyrrolopyridine-based compounds in drug discovery aligns with current industry trends targeting precision medicine and personalized therapies. Researchers frequently search for "1-Tosyl-1H-pyrrolo[3,2-c]pyridine synthesis" or "CAS 1279863-30-7 applications" as this compound demonstrates remarkable potential in modulating protein-protein interactions. Its electron-rich aromatic system enables participation in palladium-catalyzed cross-coupling reactions, making it invaluable for constructing complex molecular architectures in medicinal chemistry programs.

From a structural perspective, the tosyl group in 1279863-30-7 provides both steric protection and enhanced solubility in organic solvents, addressing common challenges in heterocyclic compound handling. Recent publications highlight its utility in creating ATP-competitive inhibitors, with particular relevance to oncology research. The compound's fused bicyclic system mimics natural purine bases, allowing it to interact selectively with biological targets while maintaining metabolic stability—a key consideration in modern drug design paradigms.

Manufacturers and researchers often inquire about "1-Tosyl-1H-pyrrolo[3,2-c]pyridine price" and "bulk availability of CAS 1279863-30-7" as scaling up production remains crucial for preclinical development. The compound typically appears as a white to off-white crystalline powder with high purity (>98%), characterized by standard analytical techniques including HPLC, NMR, and mass spectrometry. Storage recommendations generally suggest protection from light and moisture at temperatures between 2-8°C to maintain long-term stability.

Emerging applications of pyrrolo[3,2-c]pyridine derivatives extend beyond pharmaceuticals into materials science, where their conjugated π-systems contribute to organic electronic materials. This dual applicability makes 1-Tosyl-1H-pyrrolo[3,2-c]pyridine a compound of interest across multiple disciplines. Patent analyses reveal increasing protection of related structures, particularly in areas addressing neurodegenerative diseases and autoimmune disorders, reflecting broader therapeutic trends in the healthcare sector.

Quality control protocols for CAS 1279863-30-7 emphasize rigorous impurity profiling, given its role as a synthetic building block. Common byproducts may include detosylated analogs or regioisomers, necessitating advanced chromatographic separation techniques. The compound's structure-activity relationship (SAR) studies frequently appear in discussions about optimizing drug candidates' pharmacokinetic properties, demonstrating its value in rational drug design strategies.

Environmental and safety assessments of 1-Tosyl-1H-pyrrolo[3,2-c]pyridine indicate standard handling precautions for laboratory chemicals, with particular attention to avoiding inhalation or prolonged skin contact. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles remains recommended during manipulation. Disposal should follow institutional guidelines for organic compounds containing sulfonamide groups.

The global market for pharmaceutical intermediates like 1279863-30-7 continues to expand, driven by outsourcing trends in drug development. Regional production hubs in Asia, Europe, and North America maintain competitive supply chains, with customization options for isotope-labeled versions or derivatized forms to support specialized research needs. Recent advancements in continuous flow chemistry have improved the efficiency of synthesizing such heterocycles, addressing scalability challenges in complex molecule production.

Academic and industrial researchers exploring "pyrrolopyridine chemistry" or "tosyl heterocycle applications" will find 1-Tosyl-1H-pyrrolo[3,2-c]pyridine represents a strategic intersection of synthetic accessibility and biological relevance. Its adoption in fragment-based drug discovery programs underscores the compound's importance in modern medicinal chemistry toolkits, while ongoing investigations into its structure-property relationships continue to reveal new potential applications across scientific disciplines.